One-pot in situ synthesis of CsPbX3@h-BN (X = Cl, Br, I) nanosheet composites with superior thermal stability for white LEDs†
Journal of Materials Chemistry C Pub Date: 2019-03-20 DOI: 10.1039/C9TC00505F
Abstract
Here, a one-pot in situ strategy is adopted to directly grow uniform perovskite nanocrystals on exfoliated two-dimensional (2D) hexagonal boron nitride nanosheets (h-BN NSs). Such a nanohybrid structure shows excellent thermal conductivity, and it could timely dissipate excess heat. As a consequence, superior thermal stability is achieved, with the photoluminescence emission intensity at 120 째C still maintaining 80% of the initial intensity at 25 째C (nearly 6 times that of pure perovskite NCs). This result presents the highest thermal stability ever reported in inorganic composites based on all-inorganic lead halide perovskite materials, which provides a new opportunity for CsPbX3 (X = Cl, Br, I) NCs to find promising applications in perovskite NC-based optoelectronic devices such as white light emitting diode (LED) devices.
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